Cas no 36493-41-1 (Trichloro[3-(2-methoxyethoxy)propyl]silane)

• Product Name: Trichloro[3-(2-methoxyethoxy)propyl]silane
• CAS No: 36493-41-1
• MF: C₆H₁₃Cl₃O₂Si
• MW: 251.610720396042
• CID: 321366
• PubChem ID: 71360816
• Update Time: 2025-06-14

Trichloro[3-(2-methoxyethoxy)propyl]silane Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-methyl-w-[3-(trichlorosilyl)propoxy]-
• Polyethyleneglycol methyl 3-(trichlorosilyl)propyl ether
• 2-[Methoxy(polyethyleneoxy)propyl]-trichlorosilane
• 2-[METHOXY(POLYETHYLENEOXY)PROPYL]TRICHLOROSILANE, tech-90
• Silane, trichloro[3-(2-methoxyethoxy)propyl]-
• TRICHLORO[3-(2-METHOXYETHOXY)PROPYL]SILANE
• 2-[Methoxy(Polyethyleneoxy)6-9Propyl]Trichlorosilane, Tech-90
• 361455-81-4
• SCHEMBL5379141
• DTXSID90784584
• trichloro-[3-(2-methoxyethoxy)propyl]silane
• 36493-41-1
• Trichloro[3-(2-methoxyethoxy)propyl]silane

• Inchi： 1S/C6H13Cl3O2Si/c1-10-4-5-11-3-2-6-12(7,8)9/h2-6H2,1H3
• InChI Key： DGTBKVZURRVYSG-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCOCCOC)(Cl)Cl

Computed Properties

• Exact Mass: 204.018876
• Monoisotopic Mass: 204.018876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No date available
• Density: 1.13
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Trichloro[3-(2-methoxyethoxy)propyl]silane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Trichloro[3-(2-methoxyethoxy)propyl]silane

Comprehensive Guide to Trichloro[3-(2-methoxyethoxy)propyl]silane (CAS No. 36493-41-1): Properties, Applications, and Innovations

Trichloro[3-(2-methoxyethoxy)propyl]silane (CAS No. 36493-41-1) is a specialized organosilane compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This compound features a trichlorosilane group bonded to a 3-(2-methoxyethoxy)propyl chain, offering a balance of reactivity and stability. Its molecular formula, C₈H₁₇Cl₃O₂Si, highlights its hybrid organic-inorganic nature, making it a valuable intermediate in surface modification, polymer chemistry, and nanomaterial synthesis.

In recent years, the demand for functionalized silanes like Trichloro[3-(2-methoxyethoxy)propyl]silane has surged due to their role in green chemistry and sustainable material development. Researchers are increasingly exploring its use in bio-compatible coatings and energy storage systems, aligning with global trends toward eco-friendly technologies. A common query among scientists is: "How does this silane enhance adhesion in composite materials?" The answer lies in its ability to form stable bonds with both organic and inorganic substrates, improving interfacial properties.

The synthesis of CAS No. 36493-41-1 typically involves the hydrosilylation of allyl methoxyethoxy ether with trichlorosilane, followed by purification steps to achieve high purity (>98%). Its hydrolytic sensitivity necessitates handling under inert conditions, though this reactivity is exploited in applications like sol-gel processes and crosslinking agents. Industry professionals often search for "compatibility of Trichloro[3-(2-methoxyethoxy)propyl]silane with polar solvents", to which studies confirm excellent solubility in tetrahydrofuran (THF), acetone, and dichloromethane.

Emerging applications include its use in flexible electronics, where it serves as a dielectric layer modifier to enhance device performance. Additionally, its low volatility and thermal stability (decomposition temperature >200°C) make it suitable for high-temperature coatings. Environmental concerns have also driven research into biodegradable derivatives of this compound, addressing the need for non-toxic alternatives in consumer products.

From a commercial perspective, Trichloro[3-(2-methoxyethoxy)propyl]silane is available in varying grades, including technical grade for industrial use and research-grade for laboratory experiments. Storage recommendations emphasize anhydrous conditions and UV-protected containers to prevent degradation. Frequently asked questions like "What are the alternatives to this silane for hydrophilic surface treatment?" often lead to discussions about amino-silanes or epoxy-silanes, though each has distinct trade-offs in reactivity and cost.

In summary, CAS No. 36493-41-1 represents a critical tool in modern material science, bridging gaps between organic chemistry and advanced manufacturing. Its adaptability to nanotechnology and renewable energy applications ensures its relevance in future innovations, while ongoing studies continue to uncover novel uses in pharmaceutical intermediates and smart coatings.